Cas no 865370-16-7 (N-Bocamino-cyano-acetic Acid Ethyl Ester)

N-Bocamino-cyano-acetic Acid Ethyl Ester is a versatile intermediate in organic synthesis, particularly valued for its use in peptide and heterocyclic chemistry. The Boc (tert-butoxycarbonyl) protecting group ensures selective reactivity, allowing controlled deprotection under mild acidic conditions. The presence of both cyano and ester functionalities enhances its utility in nucleophilic addition and condensation reactions, facilitating the construction of complex molecular frameworks. This compound is commonly employed in the synthesis of amino acid derivatives and bioactive molecules. Its stability under standard storage conditions and compatibility with a range of solvents make it a practical choice for laboratory-scale and industrial applications.
N-Bocamino-cyano-acetic Acid Ethyl Ester structure
865370-16-7 structure
Product Name:N-Bocamino-cyano-acetic Acid Ethyl Ester
CAS No:865370-16-7
MF:C10H16N2O4
MW:228.245042800903
MDL:MFCD11616708
CID:1095708
PubChem ID:12178252
Update Time:2025-08-03

N-Bocamino-cyano-acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • tert-butyl(ethoxycarbonyl)(cyano)methylcarbamate
    • Ethyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-3-nitriloalaninate
    • ETHYL 2-(TERT-BUTOXYCARBONYLAMINO)-2-CYANOACETATE
    • Acetic acid, cyano[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester (9CI)
    • Ethyl 2-cyano-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetate (ACI)
    • N-Bocamino-cyano-acetic acid ethyl ester
    • AS-55002
    • ETHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-CYANOACETATE
    • ethyl 2-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
    • AKOS026672284
    • KJUZWYMGERWKTL-UHFFFAOYSA-N
    • EN300-263310
    • DB-370184
    • 865370-16-7
    • CS-0035554
    • MFCD11616708
    • Ethyl 2-((tert-butoxycarbonyl)amino)-2-cyanoacetate
    • Acetic acid, cyano[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
    • SCHEMBL498653
    • W12094
    • N-Bocamino-cyano-aceticacidethylester
    • SY066567
    • ethyl 2-{[(tert-butoxy)carbonyl]amino}-2-cyanoacetate
    • N-Bocamino-cyano-acetic Acid Ethyl Ester
    • MDL: MFCD11616708
    • Inchi: 1S/C10H16N2O4/c1-5-15-8(13)7(6-11)12-9(14)16-10(2,3)4/h7H,5H2,1-4H3,(H,12,14)
    • InChI Key: KJUZWYMGERWKTL-UHFFFAOYSA-N
    • SMILES: N#CC(C(OCC)=O)NC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 228.11100700g/mol
  • Monoisotopic Mass: 228.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 88.4Ų

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N-Bocamino-cyano-acetic Acid Ethyl Ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Toluene ;  5 h, rt → 100 °C; 100 °C → rt
1.2 Reagents: Water ;  rt
Reference
One-step catalytic enantioselective α-quaternary 5-hydroxyproline synthesis: An asymmetric entry to highly functionalized α-quaternary proline derivatives
Breistein, Palle; et al, Advanced Synthesis & Catalysis, 2012, 354(6), 1156-1162

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sodium dithionite Solvents: Water ;  rt; 30 min, rt; 1 h, 35 °C
2.1 Reagents: Diisopropylethylamine Solvents: Toluene ;  5 h, rt → 100 °C; 100 °C → rt
2.2 Reagents: Water ;  rt
Reference
One-step catalytic enantioselective α-quaternary 5-hydroxyproline synthesis: An asymmetric entry to highly functionalized α-quaternary proline derivatives
Breistein, Palle; et al, Advanced Synthesis & Catalysis, 2012, 354(6), 1156-1162

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water ;  rt; 0.5 h, rt
2.1 Reagents: Triethylamine Solvents: Toluene ;  8 h, reflux
Reference
Novel immunomodulators based on an oxazolin-2-one-4-carboxamide scaffold
He, Xinhua; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(1), 553-557

Production Method 4

Reaction Conditions
Reference
Biological Evaluation of L-Tyrosine Labelled with fac-[99mTc(CO)3]+ at a para-OH-Coupled 2,3-Diaminopropionic Acid Based Chelator
Felber, Michael; et al, European Journal of Inorganic Chemistry, 2017, 2017(12), 1772-1777

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Phosphoric acid Solvents: Water ;  rt; pH 3.0 - 3.5, rt; 2 h, rt; rt
2.1 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water ;  rt; 0.5 h, rt
3.1 Reagents: Triethylamine Solvents: Toluene ;  8 h, reflux
Reference
Novel immunomodulators based on an oxazolin-2-one-4-carboxamide scaffold
He, Xinhua; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(1), 553-557

Production Method 6

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Toluene ;  5 h, 100 °C
Reference
Organocatalytic asymmetric synthesis of versatile γ-lactams
Poulsen, Thomas B.; et al, Angewandte Chemie, 2008, 47(25), 4687-4690

Production Method 7

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Toluene ;  5 h, rt → reflux
Reference
α,β-Unsaturated β-silyl imide substrates for catalytic, enantioselective conjugate additions: A total synthesis of (+)-lactacystin and the discovery of a new proteasome inhibitor
Balskus, Emily P.; et al, Journal of the American Chemical Society, 2006, 128(21), 6810-6812

Production Method 8

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Toluene ;  8 h, reflux
Reference
Novel immunomodulators based on an oxazolin-2-one-4-carboxamide scaffold
He, Xinhua; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(1), 553-557

Production Method 9

Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
Reference
Electrophilic amination of carbanions, enolates, and their surrogates
Ciganek, Engelbert, Organic Reactions (Hoboken, 2008, 72, 1-366

Production Method 10

Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; 20 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Electrophilic amination of enolates with oxaziridines: effects of oxaziridine structure and reaction conditions
Armstrong, Alan; et al, Tetrahedron, 2005, 61(35), 8423-8442

N-Bocamino-cyano-acetic Acid Ethyl Ester Raw materials

N-Bocamino-cyano-acetic Acid Ethyl Ester Preparation Products

Additional information on N-Bocamino-cyano-acetic Acid Ethyl Ester

Comprehensive Overview of N-Bocamino-cyano-acetic Acid Ethyl Ester (CAS No. 865370-16-7): Properties, Applications, and Industry Relevance

N-Bocamino-cyano-acetic Acid Ethyl Ester (CAS No. 865370-16-7) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. Its unique molecular structure, featuring a Boc-protected amino group and a cyanoacetic acid ethyl ester moiety, makes it a versatile intermediate for constructing complex molecules. Researchers and manufacturers value this compound for its role in peptide synthesis, heterocycle formation, and as a precursor for active pharmaceutical ingredients (APIs).

The growing demand for custom synthesis intermediates in drug discovery has positioned N-Bocamino-cyano-acetic Acid Ethyl Ester as a compound of significant interest. With the pharmaceutical industry's shift toward targeted therapies and small molecule drugs, this ester derivative offers synthetic flexibility that aligns with modern medicinal chemistry approaches. Its CAS number 865370-16-7 serves as a critical identifier for regulatory documentation and quality control protocols.

From a chemical perspective, the Boc (tert-butoxycarbonyl) group provides excellent protection for amines during multi-step syntheses, while the ethyl ester functionality enhances solubility and reactivity. This dual functionality answers frequent search queries about "how to protect amines in peptide synthesis" and "best ester groups for nucleophilic substitution," making it a practical solution for chemists addressing these challenges.

Recent advancements in green chemistry have spurred investigations into more sustainable production methods for intermediates like N-Bocamino-cyano-acetic Acid Ethyl Ester. Industry professionals searching for "environmentally friendly Boc protection methods" or "sustainable esterification techniques" will find this compound's synthetic pathways relevant to current research trends. The compound's stability under various conditions also makes it suitable for high-throughput screening applications.

Quality specifications for CAS 865370-16-7 typically include purity assessments via HPLC, NMR verification of structure, and rigorous testing for residual solvents. These parameters address common purchaser concerns about "how to verify Boc-protected compound purity" and "quality standards for pharmaceutical intermediates." Proper storage conditions—typically cool, dry environments protected from moisture—ensure the compound's longevity, a frequent topic in "chemical storage best practices" discussions.

The compound's role extends beyond traditional pharmaceuticals into emerging fields like bioconjugation chemistry and proteomics research. Its reactive sites enable conjugation with biomolecules, answering search trends about "small molecule-protein conjugation techniques." This versatility explains why N-Bocamino-cyano-acetic Acid Ethyl Ester maintains relevance in both academic and industrial settings.

Supply chain considerations for 865370-16-7 reflect broader industry patterns, with increasing emphasis on reliable sourcing and documentation transparency. Purchasers frequently search for "Boc-protected compound suppliers with COAs" and "GMP-compliant chemical intermediates," highlighting the importance of quality assurance in specialty chemicals. The compound's shelf stability contributes to its popularity compared to more labile alternatives.

Future research directions may explore novel applications of N-Bocamino-cyano-acetic Acid Ethyl Ester in material science and biodegradable polymers, areas generating substantial search traffic regarding "bio-based material precursors." Its structural features suggest potential utility in creating functionalized polymers with specific degradation profiles, aligning with circular economy principles in chemical manufacturing.

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